Cas no 72548-86-8 (4-Nonyne-3,6-diol, 2,3,6,8-tetramethyl-)

• Product Name: 4-Nonyne-3,6-diol, 2,3,6,8-tetramethyl-
• CAS No: 72548-86-8
• MF: C₁₃H₂₄O₂
• MW: 212.328464508057
• CID: 1756388
• Update Time: 2024-11-27

4-Nonyne-3,6-diol, 2,3,6,8-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Nonyne-3,6-diol, 2,3,6,8-tetramethyl-

• Inchi： 1S/C13H24O2/c1-10(2)9-12(5,14)7-8-13(6,15)11(3)4/h10-11,14-15H,9H2,1-6H3
• InChI Key： JNGUKKBXSWBRDJ-UHFFFAOYSA-N
• SMILES： CC(C)C(C)(O)C#CC(C)(O)CC(C)C

Computed Properties

• Exact Mass: 212.17772

Experimental Properties

• Density: 0.955±0.06 g/cm3(Predicted)
• Boiling Point: 245.1±8.0 °C(Predicted)
• PSA: 40.46
• pka: 13.08±0.29(Predicted)